Cas no 1361738-96-6 (2-Chloro-5-(3,5-dichlorophenyl)nicotinaldehyde)

• Product Name: 2-Chloro-5-(3,5-dichlorophenyl)nicotinaldehyde
• CAS No: 1361738-96-6
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926916
• Update Time: 2025-10-29

2-Chloro-5-(3,5-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3,5-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-10-2-7(3-11(14)4-10)8-1-9(6-17)12(15)16-5-8/h1-6H
• InChI Key： KDODQAGLGOSTFG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NC(=C(C=O)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-(3,5-dichlorophenyl)nicotinaldehyde

Comprehensive Overview of 2-Chloro-5-(3,5-dichlorophenyl)nicotinaldehyde (CAS No. 1361738-96-6)

2-Chloro-5-(3,5-dichlorophenyl)nicotinaldehyde (CAS No. 1361738-96-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated nicotinaldehyde derivative is characterized by its unique molecular structure, which combines a nicotinaldehyde core with dichlorophenyl and chloro substituents. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The compound's CAS number 1361738-96-6 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent studies highlight its potential role in medicinal chemistry, where it is explored for its pharmacophore properties. Researchers are particularly interested in its ability to modulate enzyme interactions and receptor binding, making it a candidate for drug discovery programs targeting inflammatory diseases and metabolic disorders.

In the context of green chemistry, 2-Chloro-5-(3,5-dichlorophenyl)nicotinaldehyde has been studied for its compatibility with sustainable synthesis methods. With growing demand for eco-friendly chemical processes, this compound's reactivity under catalytic conditions is a focal point. Innovations such as microwave-assisted synthesis and flow chemistry have been applied to optimize its production, reducing waste and energy consumption.

From an analytical chemistry perspective, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry profiles) are well-documented, aiding in purity assessment and structural confirmation. Its chromatographic behavior in HPLC and GC-MS systems is also a topic of interest for quality control in industrial settings.

The agrochemical sector has explored 2-Chloro-5-(3,5-dichlorophenyl)nicotinaldehyde as a precursor for crop protection agents. Its chlorinated aromatic system may contribute to the development of pest-resistant formulations, aligning with global trends toward precision agriculture. However, researchers emphasize the need for environmental impact assessments to ensure compliance with regulatory standards.

Emerging applications in material science include its use as a building block for functionalized polymers and coordination complexes. Its aldehyde functionality allows for covalent modifications, enabling the design of smart materials with tailored properties for sensors or catalysts.

Frequently asked questions about CAS 1361738-96-6 revolve around its synthetic routes, safety data, and commercial availability. Suppliers often provide technical datasheets detailing its physical-chemical properties (e.g., melting point, solubility) and storage recommendations. Researchers are advised to consult peer-reviewed journals for the latest advancements in its applications.

In summary, 2-Chloro-5-(3,5-dichlorophenyl)nicotinaldehyde represents a versatile chemical entity with cross-disciplinary relevance. Its integration into drug discovery, sustainable chemistry, and advanced materials underscores its scientific and industrial value. Ongoing research continues to uncover new dimensions of its utility, solidifying its position in modern chemical innovation.